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Compound of Interest

Compound Name: 6-Iodonicotinic acid

Cat. No.: B176809 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 6-Iodonicotinic
acid. This document provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
6-Iodonicotinic acid is classified with several hazards, requiring specific protective measures.

The following table summarizes the key hazards and the recommended personal protective

equipment.
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Hazard Classification GHS Hazard Statement
Recommended Personal
Protective Equipment

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Protective gloves, protective

clothing, eye protection, face

protection.[1]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

Wear protective gloves.[1][2][3]

A complete suit protecting

against chemicals is

recommended.[1]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation

Wear appropriate protective

eyeglasses or chemical safety

goggles.[4] Face protection is

also advised.[1][2]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation) (Category 3)

H335: May cause respiratory

irritation

Use a P95 (US) or P1 (EU EN

143) particle respirator for

nuisance exposures.[1] Ensure

adequate ventilation or use

only outdoors.[2][5]

Operational Plan for Handling 6-Iodonicotinic Acid
A systematic approach to handling 6-Iodonicotinic acid is crucial to minimize exposure and

ensure safety.

Engineering Controls
Ventilation: Always handle 6-Iodonicotinic acid in a well-ventilated area.[2][4][5] Use of a

chemical fume hood is recommended to control exposure to dust and aerosols.[1]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4][6]

Personal Protective Equipment (PPE) Workflow
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The following diagram illustrates the proper sequence for donning and doffing PPE when

working with 6-Iodonicotinic acid.

Donning PPE Chemical Handling Doffing PPE

Lab Coat Respirator Goggles/Face Shield Gloves Handle 6-Iodonicotinic Acid Gloves Goggles/Face Shield Lab Coat Respirator

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow for Handling 6-Iodonicotinic Acid.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Inspect gloves for any signs of damage prior to use.[1]

Dispensing: Avoid the formation of dust and aerosols when handling the solid compound.[1]

Use appropriate tools for transferring the substance.

Hygiene: Wash hands thoroughly after handling the compound, before breaks, and at the

end of the workday.[1] Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

laboratory.[5]

Storage: Store 6-Iodonicotinic acid in a dry, cool, and well-ventilated place in a tightly

closed container.[4][7] It should be protected from light and stored under an inert

atmosphere, at 2-8°C.[1]

Emergency and Disposal Plan
Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b176809?utm_src=pdf-body
https://www.benchchem.com/product/b176809?utm_src=pdf-body-img
https://www.benchchem.com/product/b176809?utm_src=pdf-body
http://angenechemical.com/sds/15366-65-1.pdf
http://angenechemical.com/sds/15366-65-1.pdf
http://angenechemical.com/sds/15366-65-1.pdf
http://angenechemical.com/sds/15366-65-1.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.benchchem.com/product/b176809?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC248210100&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0500_EU_6N.pdf
http://angenechemical.com/sds/15366-65-1.pdf
http://angenechemical.com/sds/15366-65-1.pdf
http://angenechemical.com/sds/15366-65-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Prevent the product from entering drains.[1][2]

Clean-up:

Wear appropriate personal protective equipment, including a respirator.[1]

For dry spills, sweep up and shovel the material into a suitable, closed container for

disposal, avoiding dust creation.[1][4]

First-Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do.[1] Seek medical attention.[1]

In case of skin contact: Wash off with soap and plenty of water.[1] If skin irritation occurs, get

medical advice/attention.[3][5]

If inhaled: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1] Call

a poison center or doctor if you feel unwell.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[8] Seek medical attention.

Disposal Plan
Waste Collection: Dispose of contaminated materials, such as gloves and cleaning supplies,

in accordance with applicable laws and good laboratory practices.[1] Keep waste in suitable,

closed containers.[1]

Chemical Waste: The disposal of 6-Iodonicotinic acid must be handled as hazardous

waste. Consult with your institution's environmental health and safety department for specific

disposal protocols. The substance may be sent to an approved waste disposal plant.[4][5][6]

Do not allow the product to enter drains.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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